N-Cyclooctyl-4-iodo-3-methylpyridin-2-amine

• Molecular Formula: C14H21IN2
• Molecular Weight: 344.23 g/mol
• IUPAC Name: N-cyclooctyl-4-iodo-3-methylpyridin-2-amine
• InChI: InChI=1S/C14H21IN2/c1-11-13(15)9-10-16-14(11)17-12-7-5-3-2-4-6-8-12/h9-10,12H,2-8H2,1H3,(H,16,17)
• InChI Key: OUZDPHHLFBSEAQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CN=C1NC2CCCCCCC2)I

Description

N-Cyclooctyl-4-iodo-3-methylpyridin-2-amine is a useful research compound. Its molecular formula is C14H21IN2 and its molecular weight is 344.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Fluoro-4-iodo-3-methylpyridine (700 mg) in cyclooctanamine (3.8 g) was heated at 130° C. overnight, cooled and diluted with dichloromethane. The resulting mixture was loaded onto a silica gel cartridge, eluting with 0-100% dichloromethane in hexanes to provide the title compound.